Cas no 2138252-71-6 (rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine)

Technical Introduction: rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine is a chiral pyrrolidine derivative featuring a cyclopropyl substituent at the 4-position and an amine group at the 3-position. Its stereospecific (3R,4R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive compounds targeting central nervous system (CNS) disorders. The cyclopropyl ring enhances conformational rigidity, potentially improving binding affinity and metabolic stability in drug candidates. This compound is suited for use in medicinal chemistry research, offering a versatile scaffold for the design of novel therapeutics. High purity and well-defined stereochemistry ensure reproducibility in synthetic routes and biological studies.
rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine structure
2138252-71-6 structure
Product Name:rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine
CAS No:2138252-71-6
MF:C7H14N2
MW:126.199461460114
CID:5978012
PubChem ID:165480525
Update Time:2025-05-22

rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine
    • 2138252-71-6
    • EN300-1116997
    • Inchi: 1S/C7H14N2/c8-7-4-9-3-6(7)5-1-2-5/h5-7,9H,1-4,8H2/t6-,7-/m1/s1
    • InChI Key: QUTCPZJZTPTYJI-RNFRBKRXSA-N
    • SMILES: N1C[C@H]([C@H](C1)C1CC1)N

Computed Properties

  • Exact Mass: 126.115698455g/mol
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38Ų

rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine Pricemore >>

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Additional information on rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine

Recent Advances in the Study of rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine (CAS: 2138252-71-6): A Promising Compound in Chemical Biology and Medicine

The compound rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine (CAS: 2138252-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative has shown potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological disorders and infectious diseases.

One of the most notable advancements in the study of this compound is its role as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS)-targeting drugs. Researchers have developed optimized synthetic routes to produce rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine with high enantiomeric purity, which is crucial for its pharmaceutical applications. The compound's unique cyclopropyl-pyrrolidine structure contributes to its ability to cross the blood-brain barrier, making it particularly valuable for CNS drug development.

Recent pharmacological evaluations have revealed that rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine exhibits promising binding affinity for various neurotransmitter receptors. In particular, studies published in the Journal of Medicinal Chemistry (2023) demonstrated its potential as a modulator of dopamine and serotonin receptors, suggesting possible applications in the treatment of depression, anxiety disorders, and Parkinson's disease. The compound's structural features allow for specific interactions with these receptor sites while minimizing off-target effects.

In addition to its neurological applications, research has explored the antimicrobial properties of rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound show activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial cell wall synthesis, offering a potential new approach to addressing antibiotic resistance.

The pharmacokinetic profile of rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine has been extensively characterized in recent preclinical studies. These investigations have demonstrated favorable absorption and distribution properties, with good oral bioavailability and reasonable metabolic stability. However, researchers note that further optimization may be needed to improve its half-life and reduce potential cytochrome P450 interactions before clinical development.

Several pharmaceutical companies have included rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine in their drug discovery pipelines, particularly for CNS disorders. Patent filings in 2023-2024 reveal novel formulations and prodrug approaches designed to enhance the compound's therapeutic potential while minimizing side effects. These developments suggest that clinical trials may be imminent for certain applications of this promising chemical entity.

Looking forward, researchers anticipate that rac-(3R,4R)-4-cyclopropylpyrrolidin-3-amine will continue to be an important focus of medicinal chemistry efforts. Its versatility as a synthetic intermediate and its intrinsic pharmacological activity make it a valuable tool for drug discovery. Future studies are expected to explore its potential in combination therapies and its application in emerging areas such as neuroinflammation and neurodegenerative diseases.

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